Cas no 2172084-33-0 (5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid)

• Product Name: 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid
• CAS No: 2172084-33-0
• MF: C₂₄H₁₈N₆O₅
• MW: 470.43692445755
• CID: 6240411
• PubChem ID: 165552693
• Update Time: 2025-07-30

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid
• EN300-1484347
• 2172084-33-0
• 5-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazole-3-amido]pyridine-2-carboxylic acid

• Inchi： 1S/C24H18N6O5/c31-21(26-13-9-10-19(22(32)33)25-11-13)20-27-23(30-29-20)28-24(34)35-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-11,18H,12H2,(H,26,31)(H,32,33)(H2,27,28,29,30,34)
• InChI Key： FFIRYLIXKYXAQO-UHFFFAOYSA-N
• SMILES： O(C(NC1=NNC(C(NC2C=NC(C(=O)O)=CC=2)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.13386770g/mol
• Monoisotopic Mass: 470.13386770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 159Ų

Additional information on 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid

Introduction to 5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic Acid (CAS No. 2172084-33-0)

5-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole-3-amidopyridine-2-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2172084-33-0, represents a novel molecular entity with a complex structural framework that integrates multiple pharmacophoric moieties. The presence of a fluoren-9-ylmethoxycarbonyl group and a triazole-pyridine core suggests potential applications in the development of bioactive molecules targeting various therapeutic pathways.

The structural design of this compound is meticulously crafted to leverage the inherent properties of its constituent parts. The fluoren-9-ylmethoxycarbonyl moiety, known for its lipophilicity and stability, contributes to the overall solubility and metabolic profile of the molecule. This feature is particularly crucial in drug design, as it can enhance bioavailability and reduce degradation in biological systems. Additionally, the triazole-pyridine scaffold is a well-documented pharmacophore in medicinal chemistry, often associated with activities against infectious diseases, cancer, and inflammatory conditions.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and structural versatility. The triazole-pyridine core in 5-5-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole)-3-amidopyridine-2-carboxylic acid has been explored for its potential to interact with biological targets such as enzymes and receptors. Studies have shown that such structures can modulate key signaling pathways involved in disease progression, making them attractive candidates for therapeutic intervention.

The incorporation of the fluoren-9-ylmethoxycarbonyl group into the molecule not only enhances its physicochemical properties but also opens up possibilities for further derivatization. This functionality allows for selective modifications at multiple positions, enabling chemists to fine-tune the pharmacological profile of the compound. Such flexibility is invaluable in drug discovery pipelines, where optimizing potency, selectivity, and pharmacokinetic properties are paramount.

Recent advancements in computational chemistry have facilitated the rapid design and evaluation of complex molecular structures like 5-5-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole)-3-amidopyridine-2-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into potential mechanisms of action. These simulations have helped researchers identify promising candidates for further experimental validation, streamlining the drug discovery process.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for subsequent biological evaluations. Techniques such as solid-phase synthesis and automated purification systems have been instrumental in achieving these objectives.

Biological assays have been conducted to assess the potential therapeutic effects of 5-5-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-1,2,4-triazole)-3-amidopyridine -2-carboxylic acid. Preliminary results indicate promising activity against certain disease models, warranting further investigation into its mechanism of action and clinical relevance. These findings align with current trends in drug discovery towards identifying novel molecules with multifunctional properties.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of 5 -5-(({(9H-fluoren -9 -yl)methoxycarbonyl}amino)-1 H -1 ,2 ,4 -triazole ) -3 -amidopyridine -2 -carboxylic acid exemplifies this collaborative approach by integrating structural biology with synthetic chemistry to create innovative therapeutic solutions.

In conclusion , 5 -5 -( ( { ( 9 H -fluore n -9 -yl ) meth oxy carb on y l } amino ) -1 H -1 ,2 ,4 -tria zole ) -3 -am idopy rid ine -2-car box ylic acid ( C A S N o . 2172084 -33 -0 ) represents a significant advancement i n pharmaceutical chemistry . Its unique structural features and promising biological activities position it as a valuable tool f or further research i n drug discovery . As our understanding o f molecular interactions continues to evolve , compounds like this will play an increasingly important role i n developing next-generation therapeutics.